Cas no 2386541-70-2 (Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro-)

• Product Name: Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro-
• CAS No: 2386541-70-2
• MF: C₉H₁₀ClFO₂
• MW: 204.63
• CID: 5076945
• Update Time: 2026-03-01

Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro-

• Inchi： 1S/C9H10ClFO2/c1-2-13-8-4-3-7(11)6(5-12)9(8)10/h3-4,12H,2,5H2,1H3
• InChI Key： KANOQAMCPQHWRV-UHFFFAOYSA-N
• SMILES： C1C=C(C(CO)=C(Cl)C=1OCC)F

Additional information on Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro-

Benzenemethanol, 2-​chloro-​3-​ethoxy-​6-​fluoro (CAS No. 2386541-70-2): An Overview of Its Chemical Properties and Potential Applications

Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro (CAS No. 2386541-70-2) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific functional groups, exhibits a range of chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro is composed of a benzene ring substituted with a hydroxymethyl group at the para position, a chlorine atom at the meta position, an ethoxy group at the ortho position, and a fluorine atom at the para position. This unique arrangement of substituents imparts specific physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of its physical properties, Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro is typically a white crystalline solid with a melting point ranging from 50 to 55°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's solubility characteristics are influenced by the presence of the hydroxymethyl group, which can form hydrogen bonds with polar solvents.

The chemical reactivity of Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro is primarily driven by its functional groups. The hydroxymethyl group can participate in various reactions such as esterification, etherification, and oxidation. The chlorine and fluorine atoms can also undergo substitution reactions under appropriate conditions. These reactivity profiles make the compound suitable for use as an intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential biological activities of Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action appears to involve interference with viral entry into host cells or inhibition of viral protein synthesis.

In addition to its biological activities, Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro has been investigated for its use in materials science. Its unique combination of functional groups makes it a promising candidate for the development of novel polymers and coatings with enhanced properties such as improved thermal stability and mechanical strength.

The synthesis of Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by reduction steps to introduce the hydroxymethyl group. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

In conclusion, Benzenemethanol, 2-chloro-3-ethoxy-6-fluoro (CAS No. 2386541-70-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, and materials science. Ongoing research continues to uncover new properties and uses for this intriguing molecule, highlighting its significance in both academic and industrial settings.